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Compound of Interest

Compound Name: Methyl 4-ethyloxane-4-carboxylate

CAS No.: 1443980-49-1

Cat. No.: B1377634

Get Quote

Executive Summary & Chemical Identity
Methyl 4-ethyloxane-4-carboxylate (also known as Methyl 4-ethyltetrahydropyran-4-

carboxylate) represents a specific class of heterocyclic esters often used as building blocks in

medicinal chemistry.

Effective disposal requires recognizing its dual functionality: it is both an organic ester

(flammability risk) and a cyclic ether (peroxide formation risk). Unlike standard solvents, this

compound demands a pre-disposal assessment to prevent explosion hazards during waste

consolidation.

Chemical Verification
Before proceeding, verify the substance identity to ensure this protocol applies.
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Feature Description

IUPAC Name
Methyl 4-ethyltetrahydropyran-4-
carboxylate

Common Name Methyl 4-ethyloxane-4-carboxylate

Functional Groups
Cyclic Ether (Oxane/Tetrahydropyran), Ester

(Methyl carboxylate)

Physical State Liquid (typically clear/colorless)

| Primary Hazard | Combustible Liquid; Potential Peroxide Former (Class C) |[1]

Hazard Profiling & Causality
To ensure safety, we must understand the why behind the disposal steps.

The Ether Linkage (Oxane Ring): The tetrahydropyran ring is a cyclic ether. While less

aggressive than diethyl ether, it is susceptible to auto-oxidation upon exposure to air and

light, forming unstable organic peroxides. Causality: If you dispose of this into a general

solvent drum without testing, and that drum is later distilled or heated, concentrated

peroxides can detonate.

The Ester Moiety: The methyl carboxylate group contributes to flammability. While higher

molecular weight analogs have higher flashpoints, this compound should be treated as a

Flammable Liquid (Class 3) for logistical safety.

Pre-Disposal Assessment Protocol
STOP: Do not pour this chemical into a waste container until you have performed the Time-

State Assessment.

Step 1: Age Verification
Check the container label for the "Received Date" or "Opened Date."

< 12 Months: Proceed to Step 3 (Disposal).
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> 12 Months (or unknown): Proceed to Step 2 (Peroxide Testing).

Step 2: Peroxide Quantification
Equipment: Quantofix® Peroxide 100 test strips (or equivalent).

Method: Dip strip into the liquid. Wait 15 seconds. Compare color.

Thresholds:

< 20 ppm: Safe for standard disposal.

20 - 100 ppm: Must be treated/reduced before disposal.

> 100 ppm:DO NOT TOUCH. Contact High-Hazard Specialist immediately. Crystalline

solids around the cap indicate imminent explosion risk.

Step 3: Phase Assessment
Is the waste pure, or mixed with other solvents?

Halogenated Mix: If mixed with DCM/Chloroform, it must go to the Halogenated stream.

Aqueous Mix: If >95% water, it may require aqueous organic disposal.

Pure/Standard Organic: Proceed to Non-Halogenated stream (Preferred).

Operational Disposal Workflow
The following diagram outlines the decision logic for disposing of Methyl 4-ethyloxane-4-
carboxylate.
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Waste: Methyl 4-ethyloxane-4-carboxylate

Check Container Age

Test for Peroxides

> 12 Months / Unknown

Segregate Waste Stream

< 12 Months

> 100 ppm
STOP WORK

High Risk

20-100 ppm
Chemical Reduction

Medium Risk

Low Risk (<20ppm)

After Neutralization

Contains Halogens?

Stream A:
Non-Halogenated Organic

No (Pure or mixed w/ Acetone)

Stream B:
Halogenated Organic

Yes (e.g. mixed w/ DCM)

Label & Handover

Click to download full resolution via product page

Figure 1: Decision tree for the safe assessment and segregation of oxane-derivative waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1377634/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-methyl-4-ethyloxane-4-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Procedures
A. Peroxide Neutralization (If 20-100 ppm)
If the strip tests positive but is below the explosive threshold, reduce the peroxides before

placing in the waste drum.

Reagent: Prepare a 10% solution of Sodium Metabisulfite (

) or Ferrous Sulfate (

) in water.

Procedure: Add the reducing agent to the solvent in a 1:1 ratio. Stir gently for 30 minutes.

Verification: Retest with a peroxide strip.[1] If negative, proceed to disposal.[2][3]

B. Waste Stream Selection
Primary Path (Non-Halogenated): Methyl 4-ethyloxane-4-carboxylate contains only C, H,

and O. It has high calorific value.

Destination: Fuel blending (Incineration with energy recovery).

Why: This is the most sustainable and cost-effective method for esters.

Secondary Path (Halogenated): Only use if the compound is already mixed with chlorinated

solvents.

Destination: High-temperature incineration (requires scrubbing for HCl gas).

C. Labeling Requirements
Ensure the waste tag includes the following specific data points to aid the disposal facility:

Chemical Name: Methyl 4-ethyloxane-4-carboxylate.[4]

Hazard Class: Flammable Liquid (3).

Constituents: 100% (if pure).
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Codes (US RCRA): D001 (Ignitable).[5] If peroxides were neutralized, note "Peroxides

Treated" on the tag.

Emergency Contingencies
Scenario Immediate Action Technical Rationale

Spill (Small)
Absorb with vermiculite or

activated charcoal pads.

Prevent volatilization and

ignition.[2][6][7]

Skin Contact
Wash with soap and water for

15 min.

Esters can defat skin; oxanes

can be absorbed.

Fire
Use Dry Chemical, CO2, or

Alcohol-resistant foam.[2]

Water jet may spread the

burning liquid (ester/ether

density < 1.0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

